2-methyl-5-phenyl-1,3-thiazole

• IUPAC Name: 2-methyl-5-phenyl-1,3-thiazole
• InChI: InChI=1S/C10H9NS/c1-8-11-7-10(12-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: CUSBYOCOULLZEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)C2=CC=CC=C2
• Molecular Formula: C10H9NS
• DSSTOX Substance ID: DTXSID80494620
• Molecular Weight: 175.25 g/mol
• CAS RN: 19968-60-6

Description

“2-methyl-5-phenyl-1,3-thiazole” is a compound that belongs to the class of organic compounds known as aromatic anilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group. They have the general structure RNC(=O)R’, where R= benzene, and R = aryl group.

Synthesis Analysis

The synthesis of thiazole derivatives involves several methods. One method involves the treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine in chloroform, which gives 5-arylthiazoles in good yield. The 5-aryl-1,3-thiazole core can be functionalized at the 2-position to yield a large array of 5-aryl-2-arylsulfonyl-1,3-thiazoles.

Molecular Structure Analysis

The molecular structure of “2-methyl-5-phenyl-1,3-thiazole” is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives undergo various chemical reactions. For instance, 5-methyl thiazole undergoes alkylation with n-butyl bromide followed by anion exchange of Br- for BF4- to give mobile, room-temperature ionic liquids.

Mechanism of Action

The mechanism of action of thiazole derivatives is diverse and depends on the specific derivative. Thiazole derivatives have been found to exhibit a wide range of medicinal and biological properties, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Safety and Hazards

The safety data sheet for a similar compound, “4-Methyl-2-phenyl-1,3-thiazole-5-sulfonyl chloride”, indicates that it may cause skin irritation, serious eye irritation, and may be harmful if swallowed. It also may cause respiratory irritation.

Future Directions

The future directions for “2-methyl-5-phenyl-1,3-thiazole” and other thiazole derivatives involve further exploration of their diverse biological activities. There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical or drug industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives.

Synthesis routes and methods I

Procedure details

A mixture of N-phenacylacetamide (0.70 g, 4 mmol), 2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulphide (Lawesson's reagent) (0.80 g, 2 mmol) and toluene (10 ml) was heated for 1.5 h at reflux and then evaporated under reduced pressure. The residue was purified by chromatography (10 g silica, dichloromethane) to give 2-methyl-5-phenylthiazole as a yellowish solid (0.11 g, 16%) m.p. 72°-4° C.; δH (CDCl3) 7.85 (1H, S, CH), 7.3-7.7 (5H, m, C6H5), 2.7 (3H, S, CH3).

Synthesis routes and methods II

Procedure details

In synthesis of 5-phenylthiazole derivatives, the intermediate α-bromo-α-phenylacetaldehyde is first synthesized by allowing phenylacetaldehyde to react with bromine according to the method as disclosed in Helv. Chim. Acta. Vol. 30, pp.2058 (1945). As the next step, according to the method disclosed in J. Amer. Chem. Soc. Vol. 71, pp.4007 (1949), α-bromo-α-phenylacetaldehyde is allowed to react respectively with thioformaldehyde, thioacetamide, thiourea and ethylthiocarbamate at room temperature in methanol as a reaction solvent to obtain 5-phenylthiazole (m.p. 45°-46° C.), 2-methyl-5-phenylthiazole (m.p. 74°-76° C.), 2-amino-5-phenylthiazole (m.p. 206°-208° C.) and 2-hydroxy-5-phenylthiazole (m.p. 202°-204° C.). On the other hand, according to the method as described in U.S. Pat. No. 2,603,646 (1952), phenylacetaldehyde is allowed to react with thiocyanogen to obtain α-phenyl-α-thiocyanoacetaldehyde, which is then allowed to react with ammonium dithiocarbamate in the presence of an acid catalyst such as dilute sulfuric acid to obtain 2-mercapto-5-phenylthiazole (m.p. 207°-209° C.).